Cas no 103989-04-4 (N-(3,4-Dihydro-4-oxo-2H-1-benzothiopyran-6-yl)acetamide)

• Product Name: N-(3,4-Dihydro-4-oxo-2H-1-benzothiopyran-6-yl)acetamide
• CAS No: 103989-04-4
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 62436
• PubChem ID: 10585080
• Update Time: 2025-05-20

N-(3,4-Dihydro-4-oxo-2H-1-benzothiopyran-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dihydro-4-oxo-2H-1-benzothiopyran-6-yl)acetamide
• 6-acetylaminothieno<2,3-b>pyridine
• 6-Acetylamino-thiochroman-4-on
• 6-acetylamino-thiochroman-4-one
• Acetamide,N-thieno[2,3-b]pyridin-6-yl
• N-(4-oxothiochroman-6-yl)acetamide
• SCHEMBL8579957
• FT-0721986
• 103989-04-4
• N-(4-oxo-2,3-dihydrothiochromen-6-yl)acetamide

• Inchi： 1S/C11H11NO2S/c1-7(13)12-8-2-3-11-9(6-8)10(14)4-5-15-11/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： XFKLANBYXQTVOX-UHFFFAOYSA-N
• SMILES： S1CCC(C2C=C(C=CC1=2)NC(C)=O)=O

Computed Properties

• Exact Mass: 221.05100
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.338
• PSA: 71.47000
• LogP: 2.39650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on N-(3,4-Dihydro-4-oxo-2H-1-benzothiopyran-6-yl)acetamide

Comprehensive Overview of N-(3,4-Dihydro-4-oxo-2H-1-benzothiopyran-6-yl)acetamide (CAS No. 103989-04-4)

N-(3,4-Dihydro-4-oxo-2H-1-benzothiopyran-6-yl)acetamide, with the CAS number 103989-04-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzothiopyran family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the acetamide moiety in its structure enhances its potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for benzothiopyran derivatives has surged due to their relevance in addressing modern health challenges. Researchers are particularly interested in N-(3,4-Dihydro-4-oxo-2H-1-benzothiopyran-6-yl)acetamide for its potential role in combating oxidative stress and inflammation, topics that are highly searched in scientific databases and AI-driven platforms. The compound's unique structure allows it to interact with key biological pathways, making it a candidate for further exploration in neuroprotective and anti-aging research.

The synthesis of CAS 103989-04-4 involves multi-step organic reactions, often starting from readily available precursors like 6-aminobenzothiopyran. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods align with the growing interest in green chemistry and sustainable synthesis, which are trending topics among environmentally conscious researchers and industries.

From a commercial perspective, N-(3,4-Dihydro-4-oxo-2H-1-benzothiopyran-6-yl)acetamide is available in limited quantities, primarily for research purposes. Its applications extend to material science, where it serves as a building block for advanced polymers and coatings. The compound's thermal stability and solubility profile make it suitable for high-performance materials, a niche yet rapidly expanding market.

Safety and handling of 103989-04-4 follow standard laboratory protocols, emphasizing proper ventilation and personal protective equipment. While not classified as hazardous, its handling guidelines are in line with the broader industry shift toward responsible chemical management, a topic frequently discussed in academic and industrial forums.

In conclusion, N-(3,4-Dihydro-4-oxo-2H-1-benzothiopyran-6-yl)acetamide represents a versatile compound with promising applications in pharmaceuticals, materials science, and beyond. Its unique properties and alignment with current research trends ensure its continued relevance in scientific and industrial communities.